Cas no 139326-51-5 (Acetic acid, [(2-nitrophenyl)sulfonyl]-, 1-methylethyl ester)
139326-51-5 structure
Product Name:Acetic acid, [(2-nitrophenyl)sulfonyl]-, 1-methylethyl ester
CAS No:139326-51-5
MF:C11H13NO6S
MW:287.28902220726
CID:1266965
PubChem ID:1528246
Update Time:2025-04-20
Acetic acid, [(2-nitrophenyl)sulfonyl]-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, [(2-nitrophenyl)sulfonyl]-, 1-methylethyl ester
- propan-2-yl 2-(2-nitrophenyl)sulfonylacetate
- 139326-51-5
- AKOS003633922
- DTXSID50876419
- 2-Nitrophenylsulfonyl-acetic acid, isopropyl est
- Acetic acid, ((2-nitrophenyl)sulfonyl)-, 1-methylethyl ester
-
- Inchi: 1S/C11H13NO6S/c1-8(2)18-11(13)7-19(16,17)10-6-4-3-5-9(10)12(14)15/h3-6,8H,7H2,1-2H3
- InChI Key: MZPGECUKILUQTA-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(CC(=O)OC(C)C)(=O)=O
Computed Properties
- Exact Mass: 287.04639
- Monoisotopic Mass: 287.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 115Ų
Experimental Properties
- PSA: 103.58
Acetic acid, [(2-nitrophenyl)sulfonyl]-, 1-methylethyl ester Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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